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Introduction

YU142670 is a small molecule inhibitor that has been identified as a selective antagonist of
inositol polyphosphate 5-phosphatase OCRL (Oculocerebrorenal syndrome of Lowe). OCRL is
a key enzyme in the phosphoinositide signaling pathway, responsible for the hydrolysis of
phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2) and phosphatidylinositol 3,4,5-trisphosphate
(P1(3,4,5)Ps). Dysregulation of OCRL activity is associated with the rare X-linked genetic
disorder Lowe syndrome, characterized by vision problems, intellectual disabilities, and kidney
dysfunction. This technical guide provides a comprehensive overview of the known biological
targets of YU142670, its quantitative interaction data, detailed experimental protocols for key
assays, and a visualization of the associated signaling pathway.

Known Biological Targets and Quantitative Data

The primary biological target of YU142670 is OCRL. It has also been shown to inhibit the
related inositol 5-phosphatase INPP5B.[1][2] The inhibitory activity of YU142670 has been
guantified using biochemical assays, with the following key parameters reported:
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Target Assay Type Parameter Value (pM) Substrate Reference
Malachite diC16
OCRL ICso0 0.71 [1]
Green Assay P1(4,5)P2
Malachite diC16
INPP5B ICs0 1.78 [1]
Green Assay P1(4,5)P2

Binding Affinity Data:

Direct binding of YU142670 to the catalytic domain of INPP5B has been measured by
Isothermal Titration Calorimetry (ITC).

Target Assay Type Parameter Value Reference
INPP5B Isothermal

(catalytic Titration Ka 2.35x10°M1 [1][2]
domain) Calorimetry

Signaling Pathway Modulated by YU142670

YU142670 exerts its biological effects by inhibiting OCRL, a critical enzyme in phosphoinositide
metabolism. OCRL dephosphorylates PI(4,5)P2 at the 5-position of the inositol ring, yielding
phosphatidylinositol 4-phosphate (PI4P). Inhibition of OCRL by YU142670 leads to the
accumulation of PI(4,5)P2 at various cellular membranes, including the plasma membrane and
endosomes.[3] This accumulation has significant downstream consequences, impacting
cellular processes such as endocytic trafficking and actin cytoskeleton dynamics.[3][4]
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Prepare YU142670 serial dilutions) (Add OCRL enzyme to 384-well plate

Add YU142670/vehicle and pre-incubate

!
(Add P1(4,5)P2 substrate to initiate reaction )
!
Gncubate at 37°C)
!
Gdd Malachite Green Reagent to stop reactioD
!
G/Ieasure absorbance at 620 nn)
!
( Calculate ICso )
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G’repare and degas INPP5B and YU142670 solutiong

C_oad INPP5B into sample cell and YU142670 into syringa
(Set up ITC instrument and equilibrate)

Gerform serial injections of YU142670 into INPPSBJ

!

Gecord heat changes for each injectior)

!

Cntegrate heat peaks and plot against molar ratia

Git data to a binding model to determine Ka
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1683525?utm_src=pdf-body-img
https://www.benchchem.com/product/b1683525?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

1. biogot.com [biogot.com]

2. The Cellular and Physiological Functions of the Lowe Syndrome Protein OCRL1 - PMC
[pmc.ncbi.nlm.nih.gov]

3. eubopen.org [eubopen.org]

4. chemrxiv.org [chemrxiv.org]

To cite this document: BenchChem. [Biological Targets of YU142670: An In-depth Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683525#known-biological-targets-of-yu142670]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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